Cas no 63839-70-3 (4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl-)

63839-70-3 structure
Product name:4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl-
4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl-
- 5,9,13,17-tetramethyloctadeca-4,8,12,16-tetraenoic acid
- 63839-70-3
- 5,9,13,17-TETRAMETHYLOCTADECA-4,8,12,16-TETRAENOICACID
- SCHEMBL1395165
- 5,9,13,17-TETRAMETHYL 4,8,12,16-OCTADECATETRAENOIC ACID
- SCHEMBL1395170
-
- Inchi: InChI=1S/C22H36O2/c1-18(2)10-6-11-19(3)12-7-13-20(4)14-8-15-21(5)16-9-17-22(23)24/h10,12,14,16H,6-9,11,13,15,17H2,1-5H3,(H,23,24)/b19-12+,20-14+,21-16+
- InChI Key: PIJHYAQKPAXLRO-RFRQLJORSA-N
- SMILES: CC(=CCCC(=CCCC(=CCCC(=CCCC(=O)O)C)C)C)C
Computed Properties
- Exact Mass: 332.27168
- Monoisotopic Mass: 332.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 7.3
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- PSA: 37.3
4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl- Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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